2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide

• Molecular Formula: C18H18F2N2O
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 2-fluoro-N-(3-fluoro-4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H18F2N2O/c19-15-7-3-2-6-14(15)18(23)21-13-8-9-17(16(20)12-13)22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11H2,(H,21,23)
• InChI Key: MQZLWUYFBYWEMY-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3F)F

Description

2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide, also known as Compound A, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery. This compound belongs to the class of benzamides and has a molecular weight of 344.36 g/mol.

Scientific Research Applications

2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A has been extensively studied for its potential applications in drug discovery. It has been shown to have inhibitory effects on several enzymes and receptors, including phosphodiesterase 10A, dopamine D2 receptor, and histone deacetylases. These inhibitory effects make 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A a promising candidate for the treatment of various diseases, including schizophrenia, Parkinson's disease, and cancer.

Mechanism of Action

2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A exerts its pharmacological effects by binding to specific targets in the body. For example, it has been shown to bind to the catalytic domain of phosphodiesterase 10A, which is involved in the regulation of dopamine and glutamate neurotransmission. By inhibiting this enzyme, 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A can increase the levels of these neurotransmitters, which may improve cognitive function in patients with schizophrenia.
Biochemical and Physiological Effects:
2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A has been shown to have several biochemical and physiological effects. For example, it has been shown to increase cAMP levels in cells, which may contribute to its inhibitory effects on phosphodiesterase 10A. It has also been shown to increase histone acetylation, which may contribute to its anti-cancer effects. Additionally, 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A has been shown to have anxiolytic effects in animal models, which may be related to its effects on dopamine and glutamate neurotransmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A in lab experiments is its high potency and selectivity for specific targets. This makes it an ideal tool for studying the biological pathways involved in various diseases. However, one limitation of using 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A with higher purity. Another area of interest is the identification of new targets for 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A, which may expand its potential applications in drug discovery. Additionally, further studies are needed to investigate the long-term effects of 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A on biochemical and physiological processes in the body.

Synthesis Methods

The synthesis of 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A involves several steps, including the reaction of 2-fluorobenzoic acid with piperidine and 3-fluoro-4-nitroaniline to form an intermediate product. The intermediate product is then reduced using palladium on carbon and hydrogen gas to yield 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A. This synthesis method has been optimized to produce high yields of 2-fluoro-N-[3-fluoro-4-(piperidin-1-yl)phenyl]benzamide A with good purity.